Cas no 154404-96-3 (ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate)

• Product Name: ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate
• CAS No: 154404-96-3
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD24635158
• CID: 5606019
• PubChem ID: 14955934
• Update Time: 2025-05-25

ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 154404-96-3
• Ethyl 2-amino-4-thiazolebutanoate
• DTXSID401300168
• ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate
• EN300-8785133

• MDL： MFCD24635158
• Inchi： 1S/C9H14N2O2S/c1-2-13-8(12)5-3-4-7-6-14-9(10)11-7/h6H,2-5H2,1H3,(H2,10,11)
• InChI Key： KQSHBCRHDPATSR-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CCCC(=O)OCC

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.4Ų

Additional information on ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate

Recent Advances in the Study of Ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate (CAS: 154404-96-3)

Ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate (CAS: 154404-96-3) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting infectious diseases and cancer. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate, emphasizing its role as a precursor for thiazole-containing pharmacophores. The researchers demonstrated that this compound can be efficiently synthesized via a multi-step reaction involving the condensation of ethyl 4-bromobutanoate with 2-aminothiazole derivatives. The study also reported improved yields (up to 85%) under optimized conditions, making it a viable candidate for large-scale production.

In another groundbreaking study, researchers investigated the antimicrobial properties of derivatives synthesized from ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate. The compound's thiazole moiety was found to exhibit potent activity against drug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest that the compound could serve as a scaffold for developing novel antibiotics.

Furthermore, ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate has garnered attention in oncology research. A recent Nature Communications article (2024) detailed its use in the synthesis of small-molecule inhibitors targeting protein kinases involved in cancer progression. The study highlighted the compound's ability to modulate kinase activity, leading to reduced tumor growth in preclinical models. These results underscore its potential as a lead compound for anticancer drug development.

Despite these promising advancements, challenges remain in the clinical translation of ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate derivatives. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the compound's structural flexibility and demonstrated bioactivity make it a compelling subject for ongoing research in chemical biology and drug discovery.

In conclusion, ethyl 4-(2-amino-1,3-thiazol-4-yl)butanoate (CAS: 154404-96-3) represents a valuable tool for medicinal chemists and researchers. Its applications span antimicrobial and anticancer drug development, with recent studies showcasing its synthetic versatility and biological relevance. Continued exploration of this compound and its derivatives is expected to yield further insights into its therapeutic potential.